Cas no 556110-52-2 (2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one)

• Product Name: 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one
• CAS No: 556110-52-2
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 2184606
• PubChem ID: 6539177
• Update Time: 2025-10-31

2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(3-methyl-2-thienyl)-(9ci)
• 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one
• CHEMBL142327
• Z837063684
• AKOS010867520
• 824-970-7
• Ethanone, 2-chloro-1-(3-methyl-2-thienyl)- (9CI)
• SCHEMBL6793998
• HCEPFKMDXYBZCH-UHFFFAOYSA-N
• 2-chloro-1-(3-methylthiophen-2-yl)ethanone
• EN300-1258965
• BDBM7863
• Chloromethyl Thienyl Ketone deriv. 11
• 556110-52-2
• 2-Chloro-1-(3-methyl-2-thienyl)-ethanone
• CS-0231938
• 2-Chloro-1-(3-methyl-thiophen-2-yl)-ethanone

• Inchi： 1S/C7H7ClOS/c1-5-2-3-10-7(5)6(9)4-8/h2-3H,4H2,1H3
• InChI Key： HCEPFKMDXYBZCH-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C)C=CS1)=O

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one

Professional Introduction to 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one (CAS No. 556110-52-2)

2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one, identified by the CAS number 556110-52-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a chlorinated ketone group attached to a thiophene ring, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups in its framework makes it a valuable intermediate for synthesizing more complex molecules, particularly in the development of bioactive compounds.

The structural motif of 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one combines the aromatic stability of the thiophene ring with the reactivity of the ketone and chloro substituents. Thiophene derivatives are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. The addition of a methyl group at the 3-position of the thiophene ring further modulates its electronic properties, enhancing its utility as a building block in drug design.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating thiophene scaffolds. These compounds are favored for their ability to interact with biological targets in unique ways, often leading to high selectivity and efficacy. The chloro-substituted ketone moiety in 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one introduces further opportunities for functionalization, allowing chemists to tailor the molecule's properties for specific applications.

One of the most compelling aspects of this compound is its potential as a precursor for synthesizing more complex pharmacophores. For instance, the ketone group can undergo reduction to form secondary alcohols or undergo nucleophilic addition reactions, while the chloro group can be displaced by various nucleophiles. These transformations open up numerous pathways for creating novel molecules with tailored biological activities. Recent studies have demonstrated the utility of such intermediates in developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases like diabetes and cancer.

The thiophene ring itself is known for its ability to modulate electronic properties and influence binding interactions with biological targets. In particular, modifications at the 2-position of the thiophene ring can significantly alter the compound's bioactivity. The 3-methylthiophen-2-yl substituent in 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one contributes to this modulation by introducing steric hindrance and electronic effects that can fine-tune receptor binding affinities.

Advances in synthetic methodologies have further enhanced the accessibility of 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient construction of complex molecular frameworks incorporating this core structure. These methods have not only improved yields but also allowed for greater control over regioselectivity, making it easier to access desired derivatives.

The pharmaceutical industry has been particularly interested in thiophene-based compounds due to their broad spectrum of biological activities. For example, derivatives of this compound have shown promise as kinase inhibitors, which are crucial in targeted cancer therapies. The ability to modify both the thiophene ring and the ketone/chloro substituents provides a rich palette for designing molecules that can selectively inhibit disease-causing enzymes without affecting normal cellular processes.

In conclusion, 2-chloro-1-(3-methylthiophen-2-yl)ethan-1-one (CAS No. 556110-52-2) represents a versatile and valuable intermediate in medicinal chemistry. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As synthetic chemistry continues to evolve, it is likely that this compound will play an increasingly important role in developing next-generation therapeutics.